Cas no 704-01-8 (N1,N1,N2,N2-Tetramethylbenzene-1,2-diamine)

• Product Name: N1,N1,N2,N2-Tetramethylbenzene-1,2-diamine
• CAS No: 704-01-8
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 566289
• PubChem ID: 12803
• Update Time: 2025-04-19

N1,N1,N2,N2-Tetramethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1,N2,N2-Tetramethylbenzene-1,2-diamine
• 1,2-Benzenediamine,N1,N1,N2,N2-tetramethyl-
• 1-N,1-N,2-N,2-N-tetramethylbenzene-1,2-diamine
• N,N,N,N-TETRAMETHYL-1,3-PROPANEDIAMINE
• 1,2-Benzenediamine,N,N,N',N'-tetramethyl
• 1,2-bis(dimethylamino)benzene
• EINECS 211-878-1
• N,N,N,N-Tetramethyl-1,2-benzenediamine
• N,N,N',N'-tetramethyl-1,2-phenylenediamine
• N,N,N',N'-Tetramethyl-o-phenylenediamine
• o-Phenylenebis(dimethylamine)
• tetra-N-methyl-benzene-1,2-diamine
• tetra-N-methyl-o-phenylenediamine
• S11716
• SCHEMBL65263
• CS-0455097
• AKOS006281481
• N,N,N,N-TETRAMETHYL-O-PHENYLENEDIAMINE
• o-Phenylenediamine,N,N',N'-tetramethyl-
• A902939
• N,N,N',N'-Tetramethylbenzene-1,2-diamine
• UNII-2AC35UGL8Z
• 1,2-Benzenediamine, N1,N1,N2,N2-tetramethyl-
• CJVYYDCBKKKIPD-UHFFFAOYSA-N
• 2AC35UGL8Z
• NSC 97344
• WLN: 1N1&R BN1&1
• N,N',N'-Tetramethyl-o-phenylenediamine
• AI3-51107
• NSC97344
• 704-01-8
• BRN 2209310
• FT-0694596
• NSC-97344
• N,N,N',N'-Tetramethyl-benzene-1,2-diamine
• NS00037056
• DTXSID5061035
• o-PHENYLENEDIAMINE, N,N,N',N'-TETRAMETHYL-
• N,N,N',N'-Tetramethyl-1,2-benzenediamine
• N1,N1,N2,N2-Tetramethyl-1,2-benzenediamine
• 1,2-Benzenediamine, N,N,N',N'-tetramethyl-

• Inchi： 1S/C10H16N2/c1-11(2)9-7-5-6-8-10(9)12(3)4/h5-8H,1-4H3
• InChI Key： CJVYYDCBKKKIPD-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 2.2

Experimental Properties

• Density: 0.9560
• Melting Point: 8.9°C
• Boiling Point: 281.73°C (rough estimate)
• Flash Point: 77.1°C
• Refractive Index: 1.5700 (estimate)
• PSA: 6.48000
• LogP: 1.81860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines